molecular formula C13H22N4O2 B8361708 tert-Butyl 4-(4-Amino-1H-imidazol-1-yl)piperidine-1-carboxylate CAS No. 190515-62-9

tert-Butyl 4-(4-Amino-1H-imidazol-1-yl)piperidine-1-carboxylate

Cat. No.: B8361708
CAS No.: 190515-62-9
M. Wt: 266.34 g/mol
InChI Key: SPEGFCTUSUAJKM-UHFFFAOYSA-N
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Description

Tert-Butyl 4-(4-Amino-1H-imidazol-1-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C13H22N4O2 and its molecular weight is 266.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

190515-62-9

Molecular Formula

C13H22N4O2

Molecular Weight

266.34 g/mol

IUPAC Name

tert-butyl 4-(4-aminoimidazol-1-yl)piperidine-1-carboxylate

InChI

InChI=1S/C13H22N4O2/c1-13(2,3)19-12(18)16-6-4-10(5-7-16)17-8-11(14)15-9-17/h8-10H,4-7,14H2,1-3H3

InChI Key

SPEGFCTUSUAJKM-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)N2C=C(N=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 100-mL single-neck round-bottomed flask was purged with nitrogen and charged with 243b (2.3 g, 7.8 mmol), 10% palladium on carbon (10% wet, 230 mg), and ethanol (40 mL). The mixture was evacuated, charged with hydrogen gas, and stirred at room temperature for 3 h. The hydrogen was then evacuated and nitrogen was charged into the flask. The catalyst was removed by filtration through a pad of CELITE® and the filtrate was concentrated under reduced pressure to afford 243c (2.0 g, 95%). MS-ESI: [M+H]+ 267.2.
Name
Quantity
2.3 g
Type
reactant
Reaction Step One
Quantity
230 mg
Type
catalyst
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Yield
95%

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